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Compound of Interest

Compound Name: 5-Methoxy-2-nitrobenzaldehyde

Cat. No.: B189176

Essential Safety and Handling Guide for 5-Methoxy-
2-nitrobenzaldehyde

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Methoxy-2-nitrobenzaldehyde.
Adherence to these procedures is vital for ensuring personal safety and maintaining a secure
laboratory environment.

Hazard Identification and Classification

5-Methoxy-2-nitrobenzaldehyde is classified as a hazardous substance. The primary risks
associated with this chemical include skin irritation, serious eye irritation, and potential
respiratory irritation. It is also harmful if swallowed.[1] The following table summarizes its
hazard and precautionary statements according to the Globally Harmonized System (GHS).
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Classification

Code

Statement

Hazard Statements

H302

Harmful if swallowed.[1]

H315 Causes skin irritation.[1]
Causes serious eye irritation.
H319
[1]
May cause respirator
H335 o Y _ P Y
irritation.[1]
Harmful to aquatic life with
H412

long lasting effects.[1]

Precautionary Statements

P261

Avoid breathing dust.[1]

Wash skin thoroughly after

P264 ,

handling.[1]

Do not eat, drink or smoke
P270 _ _

when using this product.[1]

Use only outdoors or in a well-
P271 _

ventilated area.[1]

Avoid release to the
P273 _

environment.[1]

Wear protective gloves/ eye
P280 p 9 _ Y

protection/ face protection.[1]

IF SWALLOWED: Call a
P301 + P312 POISON CENTER/ doctor if

you feel unwell.[1]

IF ON SKIN: Wash with plenty
P302 + P352

of water.[2]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.sigmaaldrich.com/US/en/sds/aldrich/n10802
https://www.valsynthese.ch/files/Katalog/MSDS%20%202-Hydroxy-5-nitrobenzaldehyde_V3_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Dispose of contents/ container
P501 to an approved waste disposal
plant.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 5-Methoxy-
2-nitrobenzaldehyde to minimize exposure and prevent injury.

Eye and Face Protection

e Requirement: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU)
or NIOSH (US) standards.[3]

e For increased risk: A face shield should be worn in situations with a risk of splashing or dust
generation.[4]

Skin Protection

e Gloves: Chemical-impermeable gloves must be worn.[3] Always inspect gloves for integrity
before use and use proper removal techniques to avoid skin contact.[5]

» Protective Clothing: Wear a flame-resistant lab coat or impervious clothing to protect the
skin.[3] Ensure clothing is fully buttoned and covers as much skin as possible.[4]

o Footwear: Closed-toe and closed-heel shoes are required. Do not wear perforated shoes or
sandals in the laboratory.[4][6]

Respiratory Protection

o Standard Use: Handle the chemical in a well-ventilated area, preferably within a chemical
fume hood, to avoid the formation and inhalation of dust and aerosols.[3]
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* When Exposure Limits are Exceeded: If exposure limits are exceeded or if irritation is
experienced, a full-face respirator with an appropriate filter is necessary.[3] Respirator use
requires adherence to a formal respiratory protection program, including fit testing.[4]

The following diagram outlines the standard workflow for safely handling 5-Methoxy-2-
nitrobenzaldehyde.

Preparation

Assess Hazards & Review SDS

Select & Don Appropriate PPE

Prepare Workspace (Fume Hood)

Handle Chemical ghatatt

|
|
i
Post-Handling

Emergency Response

Decontaminate Surfaces & Equipment Spill Response

:

Segregate & Dispose of Waste

:

Doff PPE Correctly

First Aid for Exposure

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.echemi.com/sds/5-methoxy-2-nitrobenzaldehyde-pid_Seven23325.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b189176?utm_src=pdf-body
https://www.benchchem.com/product/b189176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Methoxy-2-nitrobenzaldehyde.

Operational and Disposal Plans
Safe Handling Procedures

o Ventilation: Always handle 5-Methoxy-2-nitrobenzaldehyde in a well-ventilated area or a
certified chemical fume hood to minimize inhalation exposure.[3]

o Avoid Dust and Aerosols: Take precautions to avoid the formation of dust and aerosols
during handling.[3]

e Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.
Keep the chemical away from heat and sources of ignition.[3]

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly
after handling the chemical and before breaks.[5]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Keep it
separate from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[7]

Accidental Release Measures

e Personnel: Evacuate personnel to a safe area. Ensure adequate ventilation. Use personal
protective equipment as outlined above.[5]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[3]

o Cleanup: For spills, collect the material without creating dust. Sweep up and shovel the
substance into suitable, closed containers for disposal.[5]

Disposal Plan

e Product: Dispose of this chemical through a licensed professional waste disposal service.[8]
Do not dispose of it with normal trash or into sewer systems.[8]
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» Contaminated Packaging: Handle uncleaned containers as you would the product itself.[1]
Dispose of the container to a hazardous or special waste collection point. All disposal
activities must be in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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